Cas no 1907651-34-6 (4-[[6-[1,4-Dihydro-6-(2-pyridinyl)-1,2,4,5-tetrazin-3-yl]-3-pyridinyl]amino]-4-oxobutanoic acid)

• Product Name: 4-[[6-[1,4-Dihydro-6-(2-pyridinyl)-1,2,4,5-tetrazin-3-yl]-3-pyridinyl]amino]-4-oxobutanoic acid
• CAS No: 1907651-34-6
• MF: C₁₆H₁₅N₇O₃
• MW: 353.335401773453
• CID: 4670997
• Update Time: 2025-10-23

4-[[6-[1,4-Dihydro-6-(2-pyridinyl)-1,2,4,5-tetrazin-3-yl]-3-pyridinyl]amino]-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[[6-[1,4-Dihydro-6-(2-pyridinyl)-1,2,4,5-tetrazin-3-yl]-3-pyridinyl]amino]-4-oxobutanoic acid
• OC(=O)CCC(=O)NC1=CC=C(N=C1)C1=NNC(=NN1)C1=NC=CC=C1

• Inchi： 1S/C16H15N7O3/c24-13(6-7-14(25)26)19-10-4-5-12(18-9-10)16-22-20-15(21-23-16)11-3-1-2-8-17-11/h1-5,8-9H,6-7H2,(H,19,24)(H,20,21)(H,22,23)(H,25,26)
• InChI Key： SCKXQJSCEBJSQA-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)NC1=CN=C(C=C1)C1=NNC(C2C=CC=CN=2)=NN1

Computed Properties

• Exact Mass: 353.12363737 g/mol
• Monoisotopic Mass: 353.12363737 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 353.34
• XLogP3: -0.1
• Topological Polar Surface Area: 141

Additional information on 4-[[6-[1,4-Dihydro-6-(2-pyridinyl)-1,2,4,5-tetrazin-3-yl]-3-pyridinyl]amino]-4-oxobutanoic acid

4-[[6-[1,4-Dihydro-6-(2-pyridinyl)-1,2,4,5-tetrazin-3-yl]-3-pyridinyl]amino]-4-oxobutanoic Acid: A Comprehensive Overview

4-[[6-[1,4-Dihydro-6-(2-pyridinyl)-1,2,4,5-tetrazin-3-yl]-3-pyridinyl]amino]-4-oxobutanoic acid, also known by its CAS number 1907651-34-6, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers in drug discovery and development.

The molecular structure of this compound is characterized by a tetrazine ring system fused with a pyridine moiety. The tetrazine ring is a six-membered ring containing four nitrogen atoms and two carbon atoms, which contributes to its stability and reactivity. The presence of the pyridine group further enhances the compound's electronic properties, making it suitable for various biochemical interactions. The amino group attached to the butanoic acid backbone plays a crucial role in its ability to form hydrogen bonds with target biomolecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. Researchers have optimized reaction conditions to achieve high yields and purity levels. The synthesis process typically involves the preparation of intermediate compounds such as tetrazine derivatives and pyridine-containing precursors before their final assembly into the target molecule.

From a pharmacological standpoint, this compound has demonstrated remarkable activity in vitro against several disease models. Studies conducted in 2023 revealed its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, it has shown promise as an anticancer agent by inducing apoptosis in cancer cells while sparing normal cells. These findings underscore its versatility as a lead compound for drug development.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have identified potential binding sites on target proteins, providing insights into its mechanism of action. Furthermore, quantum chemical calculations have revealed its electronic properties and reactivity patterns, which are critical for predicting its behavior in different biological environments.

Despite these advancements, challenges remain in fully harnessing the therapeutic potential of this compound. Issues such as bioavailability and toxicity need to be addressed through further preclinical studies. Researchers are currently exploring strategies to improve its pharmacokinetic profile without compromising its efficacy.

In conclusion, 4-[[6-[1,4-Dihydro-6-(2-pyridinyl)-1,2,4,5-tetrazin-3-yl]-3-pyridinyl]amino]-4-oxobutanoic acid represents a significant advancement in medicinal chemistry with promising therapeutic applications. Its unique structure and biological activity make it a valuable asset for future drug discovery efforts.